Cas no 34575-25-2 (2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole)

• Product Name: 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole
• CAS No: 34575-25-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 316213
• PubChem ID: 289302
• Update Time: 2025-10-20

2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole,4,5-dihydro-4,4-dimethyl-2-(1-methylethyl)-
• 2-Isopropyl-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• 4,4-dimethyl-2-propan-2-yl-5H-1,3-oxazole
• 2-isopropyl-4,4-dimethyl-2-oxazoline
• 2-Isopropyl-4,4-dimethyl-4,5-dihydro-oxazol
• 2-isopropyl-4,4-dimethyl-4,5-dihydro-oxazole
• 2-isopropyl-4,4-dimethyloxazoline
• 4,4-dimethyl-2-isopropyl-4,5-dihydrooxazole
• MWZIWAHRZFZLPI-UHFFFAOYSA
• DTXSID90302449
• MWZIWAHRZFZLPI-UHFFFAOYSA-
• 2-isopropyl-4,4-dimethyl-5H-oxazole
• AKOS006278391
• InChI=1/C8H15NO/c1-6(2)7-9-8(3,4)5-10-7/h6H,5H2,1-4H3
• NSC-151008
• 34575-25-2
• 2-isopropyl-4,4-dimethyl-4,5-dihydrooxazole
• FT-0691724
• SCHEMBL10696053
• NSC151008
• 4,4-dimethyl-2-(propan-2-yl)-4,5-dihydro-1,3-oxazole
• 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole

• MDL： MFCD03844717
• Inchi： 1S/C8H15NO/c1-6(2)7-9-8(3,4)5-10-7/h6H,5H2,1-4H3
• InChI Key： MWZIWAHRZFZLPI-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(C)(C)C1

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 159.8°Cat760mmHg
• Flash Point: 43.1°C
• Refractive Index: 1.475
• PSA: 21.59000
• LogP: 1.28530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines

Additional information on 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole

Introduction to 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole (CAS No. 34575-25-2)

2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole, with the CAS number 34575-25-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of isopropyl and dimethyl groups in its structure imparts specific reactivity and stability characteristics that make it a valuable building block in synthetic chemistry.

The chemical structure of 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole is characterized by a five-membered ring with a double bond between the nitrogen and carbon atoms. The isopropyl group attached to the nitrogen atom and the two dimethyl groups on the carbon atoms provide steric hindrance and electronic effects that influence its reactivity. These structural features contribute to its stability under various reaction conditions and make it an attractive candidate for the synthesis of more complex molecules.

In the pharmaceutical industry, 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a scaffold for developing new drugs targeting various diseases. For instance, researchers have synthesized derivatives of this compound that exhibit potent anti-inflammatory and anti-cancer properties. The ability to modify the isopropyl and dimethyl groups allows for fine-tuning of the pharmacological properties of these derivatives, making them suitable for different therapeutic applications.

One notable application of 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole is in the development of novel antibiotics. The oxazole ring is known for its ability to form stable complexes with metal ions, which can enhance the antimicrobial activity of the compound. Studies have shown that derivatives of this compound can effectively inhibit the growth of multidrug-resistant bacteria, addressing a significant challenge in modern medicine. The ease with which this compound can be synthesized and modified makes it an attractive candidate for further research in this area.

Beyond pharmaceuticals, 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole has also found applications in materials science. Its unique chemical properties make it a valuable monomer for polymer synthesis. Polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance materials such as coatings and adhesives. Recent advancements in polymer chemistry have led to the development of novel materials with enhanced properties using this compound as a building block.

The synthesis of 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole typically involves a multi-step process that includes condensation reactions and cyclization steps. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent research has focused on developing more efficient and environmentally friendly synthetic routes to improve the scalability and sustainability of its production.

In conclusion, 2-Isopropyl-4,4-Dimethyl-4,5-Dihydro-1,3-Oxazole (CAS No. 34575-25-2) is a versatile organic compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive building block for synthesizing more complex molecules with diverse functionalities. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern chemistry.